Cas no 22503-72-6 (IDRA-21)

• Product Name: IDRA-21
• CAS No: 22503-72-6
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• CID: 265860
• PubChem ID: 24896078
• Update Time: 2025-04-19

IDRA-21 Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazine,7-chloro-3,4-dihydro-3-methyl-, 1,1-dioxide
• IDRA-21
• 7-Chloro-3-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
• IDRA 21
• IDRA 21,7-Chloro-3-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazineS,S-dioxide
• 7-CHLORO-3-METHYL-3,4-DIHYDRO-2H-1,2,4-BENZOTHIADIAZINE
• AMPAKINE
• Gadolinium chloride
• S-18986
• 7-Chloro-3-methyl-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• 7-Chloro-3,4-dihydro-3-methyl-2H-1,2,4-benzothiadiazine 1,1-dioxide
• GTPL4219
• BPBio1_001088
• AOB5944
• HMS3676O19
• HMS3412O19
• HMS3267D13
• BCP19065
• 7-Chloro-3-methyl-3,4-dihydro-2H-1,2,
• 2H-1,2,4-Benzothiadiazine, 7-chloro-3,4-dihydro-3-methyl-, 1,1-dioxide, (+)-
• 163936-78-5
• BRD-A14344385-001-02-4
• 22503-72-6
• 7-Chloro-3-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine S,S-dioxide
• DTXSID70936887
• FT-0700269
• 7-chloro-3-methyl-3-4-dihydro-2h-1,2,4 benzothiadiazine s,s-dioxide
• SR-01000597374-1
• 2H-1,2,4-Benzothiadiazine, 7-chloro-3,4-dihydro-3-methyl-, 1,1-dioxide, (-)-
• 163936-79-6
• IDRA 21, >=98%
• SR-01000597374
• 2H-1,2,4-Benzothiadiazine, 7-chloro-3,4-dihydro-3-methyl-, 1,1-dioxide
• MFCD00270874
• (+)-IDRA-21
• BRD-A14344385-001-01-6
• J-014742
• 7-Chloro-3-methyl-3,4-dihydro-1lambda~6~,2,4-benzothiadiazine-1,1(2H)-dione
• UNII-689UW7PT68
• 689UW7PT68
• HB0334
• EX-A737
• CS-0021632
• SCHEMBL195328
• S 18986;S18986;IDRA-21;IDRA21;IDRA 21;AMPAKINE
• 7-chloro-3-methyl-3,4-dihydro-2H-1$l^{6,2,4-benzothiadiazine 1,1-dioxide
• DS-11824
• HY-101528
• NCGC00025050-02
• s2434
• CHEBI:111162
• A878525
• Biomol-NT_000225
• (-)-IDRA-21
• IDRA21
• CHEMBL77862
• SY105342
• XAA50372
• 7-Chloro-3-methyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-S,S-dioxide
• 7-CHLORO-3-METHYL-3,4-DIHYDRO-2H-BENZO(E)(1,2,4)THIADIAZINE 1,1-DIOXIDE
• AKOS024456473
• 7-chloro-3-methyl-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine 1,1-dioxide
• Q5970086
• 7-chloro-3-methyl-3,4-dihydro-2H-1$l^{6},2,4-benzothiadiazine-1,1-dione
• BRD-A14344385-001-03-2
• 7-Chloro-3-methyl-3,4-dihydro-1lambda6,2,4-benzothiadiazine-1,1(2H)-dione, (+)-
• C8H9ClN2O2S
• 7-Chloro-3,4-dihydro-3-methyl-2H-1,2,4-benzothiadiazine 1,1-Dioxide;
• DA-49967

• MDL： MFCD00270874
• Inchi： 1S/C8H9ClN2O2S/c1-5-10-7-3-2-6(9)4-8(7)14(12,13)11-5/h2-5,10-11H,1H3
• InChI Key： VZRNTCHTJRLTMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)S(NC(C)N2)(=O)=O

Computed Properties

• Exact Mass: 232.00700
• Monoisotopic Mass: 232.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.6

Experimental Properties

• Color/Form: Not available
• Density: 1.394±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 209 ºC (acetic acid )
• Boiling Point: 405.1°C at 760 mmHg
• Solubility: Very slightly soluble (0.93 g/l) (25 º C),
• PSA: 66.58000
• LogP: 2.93740
• Solubility: Not available

IDRA-21 Security Information

• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides